Cas no 135489-35-9 (Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide)

Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide structure
135489-35-9 structure
Product Name:Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide
CAS No:135489-35-9
MF:C26H20OS4
MW:476.696401596069
CID:1237886
PubChem ID:15082661
Update Time:2025-04-20

Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide Chemical and Physical Properties

Names and Identifiers

    • Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide
    • 4,6-bis[(4-methylphenyl)sulfanyl]thianthrene 5-oxide
    • 135489-35-9
    • DTXSID80567944
    • 4,6-Bis[(4-methylphenyl)sulfanyl]-5H-5lambda~4~-thianthren-5-one
    • Inchi: 1S/C26H20OS4/c1-17-9-13-19(14-10-17)28-21-5-3-7-23-25(21)31(27)26-22(6-4-8-24(26)30-23)29-20-15-11-18(2)12-16-20/h3-16H,1-2H3
    • InChI Key: VZAKBZVBZGIGOC-UHFFFAOYSA-N
    • SMILES: S1(C2C(=CC=CC=2SC2C=CC=C(C1=2)SC1C=CC(C)=CC=1)SC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 476.0399
  • Monoisotopic Mass: 476.03969995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 17.07
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